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Compound of Interest

Compound Name: 1-Phenylpyrazole

Cat. No.: B075819 Get Quote

Essential Safety and Handling Guide for 1-
Phenylpyrazole
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals engaged in the handling of 1-Phenylpyrazole. Adherence to these

procedures is vital for ensuring personal safety and minimizing environmental impact.

Hazard Summary
1-Phenylpyrazole is a chemical compound that requires careful handling due to its potential

health hazards. It is classified as an irritant, capable of causing irritation to the skin, eyes, and

respiratory system.[1][2][3][4] All laboratory personnel must be thoroughly familiar with these

risks before commencing any work.

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the consistent and correct use of Personal

Protective Equipment. The following table outlines the mandatory PPE for handling 1-
Phenylpyrazole.
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Body Part Recommended Protection
Specifications &
Standards

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield is

recommended when there is a

splash hazard.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1][5]

Skin

Chemical-resistant gloves

(e.g., nitrile or neoprene) and a

laboratory coat.

Gloves should be inspected

before use.[1][5][6]

Respiratory

Work should be conducted in a

well-ventilated area. If

ventilation is insufficient or

aerosols may be generated, a

respirator is necessary.

A NIOSH-approved respirator

should be used.[1][5] A dust

mask (type N95, US) or a type

ABEK (EN14387) respirator

filter may be appropriate.[2][7]

Quantitative Safety Data
Key safety-related properties of 1-Phenylpyrazole are summarized below.

Property Value

Flash Point 113 °C / 235.4 °F (closed cup)[2][7]

Boiling Point 141-142 °C at 30 mmHg[7]

Density 1.091 g/mL at 25 °C[7]

NFPA Rating (Estimated) Health: 1, Flammability: 0, Instability: 0[1]

Occupational Exposure Limits
None established by OSHA, ACGIH, or

NIOSH[1][4]

Operational Plan: Handling and Storage Protocols
A systematic approach to handling and storage is crucial for safety.
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Engineering Controls
Ventilation: Always handle 1-Phenylpyrazole in a well-ventilated area, preferably within a

chemical fume hood.[1][6]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

work area.[1][4]

Handling Procedures
Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for

any signs of degradation.

Dispensing: Avoid direct contact with skin, eyes, and clothing.[1][4] Keep the container tightly

closed when not in use.[1]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.[1][4]

Clothing: Contaminated clothing should be removed immediately and washed before reuse.

[1][4]

Storage Procedures
Store in a cool, dry, and well-ventilated location.[1][6]

Keep containers tightly sealed to prevent leakage or contamination.[1][6]

Store away from incompatible substances, such as strong acids and oxidizing agents.[1]

Emergency and Disposal Plans
First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, making sure to lift

the upper and lower eyelids. Seek medical

attention.[1][4]

Skin Contact

Remove all contaminated clothing and wash the

affected area with plenty of soap and water for

at least 15 minutes. Seek medical attention if

irritation develops.[1][4]

Inhalation

Move the individual to an area with fresh air. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cups of water or milk.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill Response Protocol
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.[1]

Contain: Wearing appropriate PPE, cover the spill with a non-combustible, inert absorbent

material such as sand, vermiculite, dry lime, or soda ash.[1][4]

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled, and closed

container for hazardous waste disposal.[1][4]

Disposal Plan
Disposal of 1-Phenylpyrazole and its containers must be treated as hazardous waste.
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Waste Classification: This chemical must be disposed of in accordance with all applicable

federal, state, and local hazardous waste regulations.[1][4][8]

Containment: Collect waste in designated, clearly labeled, and sealed containers. Store

these containers in a secure area, preferably with secondary containment.[8]

Prohibition: Under no circumstances should 1-Phenylpyrazole be disposed of down the

drain or mixed with general laboratory trash.[3][4][8]

Final Disposal: Arrange for collection and disposal through a licensed and certified

hazardous waste management service. Contact your institution's Environmental Health and

Safety (EHS) department for specific procedures.[6][8]

Workflow for Safe Handling of 1-Phenylpyrazole
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Caption: Workflow for the safe handling and disposal of 1-Phenylpyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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